Cas no 379254-33-8 ((3-Diethylsulfamoyl-benzoylamino)-acetic acid)

• Product Name: (3-Diethylsulfamoyl-benzoylamino)-acetic acid
• CAS No: 379254-33-8
• MF: C₁₃H₁₈N₂O₅S
• MW: 314.357422351837
• CID: 3104732
• PubChem ID: 2366399
• Update Time: 2025-10-12

(3-Diethylsulfamoyl-benzoylamino)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-Diethylsulfamoyl-benzoylamino)-acetic acid
• Z56846738
• (3-(N,N-DIETHYLSULFAMOYL)BENZOYL)GLYCINE
• EQA25433
• CS-0218291
• 2-{[3-(diethylsulfamoyl)phenyl]formamido}aceticacid
• 2-[[3-(diethylsulfamoyl)benzoyl]amino]acetic Acid
• 2-{[3-(diethylsulfamoyl)phenyl]formamido}acetic acid
• G34641
• AKOS000115043
• Oprea1_135864
• 379254-33-8
• EN300-00527

• Inchi： 1S/C13H18N2O5S/c1-3-15(4-2)21(19,20)11-7-5-6-10(8-11)13(18)14-9-12(16)17/h5-8H,3-4,9H2,1-2H3,(H,14,18)(H,16,17)
• InChI Key： OQCNYZAIDKEDIB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(NCC(=O)O)=O)C=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 314.09364285Da
• Monoisotopic Mass: 314.09364285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (3-Diethylsulfamoyl-benzoylamino)-acetic acid

Recent Advances in the Study of (3-Diethylsulfamoyl-benzoylamino)-acetic acid (CAS: 379254-33-8)

In recent years, (3-Diethylsulfamoyl-benzoylamino)-acetic acid (CAS: 379254-33-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique sulfamoyl and benzoylamino functional groups, has been the subject of numerous studies aimed at elucidating its biological activity, pharmacokinetics, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

One of the key areas of investigation has been the compound's mechanism of action. Recent studies have demonstrated that (3-Diethylsulfamoyl-benzoylamino)-acetic acid exhibits inhibitory effects on specific enzymatic pathways, particularly those involved in inflammatory responses. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that the compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This finding suggests potential applications in the development of novel anti-inflammatory drugs.

Another significant advancement in the research of (3-Diethylsulfamoyl-benzoylamino)-acetic acid is its potential role in oncology. A preclinical study conducted by researchers at the National Cancer Institute (NCI) in 2022 reported that the compound exhibited selective cytotoxicity against certain cancer cell lines, including those resistant to conventional chemotherapy. The study attributed this effect to the compound's ability to disrupt mitochondrial function and induce apoptosis in cancer cells. These findings highlight its promise as a candidate for further development in cancer therapy.

Pharmacokinetic studies have also been a focus of recent research. A 2023 paper in the European Journal of Pharmaceutical Sciences detailed the compound's absorption, distribution, metabolism, and excretion (ADME) profile. The study found that (3-Diethylsulfamoyl-benzoylamino)-acetic acid has favorable oral bioavailability and a relatively long half-life, making it suitable for further drug development. However, the paper also noted the need for additional studies to optimize its formulation and delivery.

In addition to its therapeutic potential, researchers have explored the synthetic pathways and structural modifications of (3-Diethylsulfamoyl-benzoylamino)-acetic acid to enhance its efficacy and reduce potential side effects. A recent study in the journal Bioorganic & Medicinal Chemistry Letters (2023) described a series of analogs designed to improve the compound's selectivity and potency. These efforts underscore the ongoing interest in optimizing this molecule for clinical applications.

Despite these promising findings, challenges remain in the development of (3-Diethylsulfamoyl-benzoylamino)-acetic acid as a therapeutic agent. Issues such as potential off-target effects, long-term toxicity, and scalability of synthesis need to be addressed in future studies. Nevertheless, the compound's unique properties and demonstrated biological activities make it a compelling subject for continued research in the chemical biology and pharmaceutical fields.

In conclusion, (3-Diethylsulfamoyl-benzoylamino)-acetic acid (CAS: 379254-33-8) represents a promising candidate for further investigation in drug development. Its diverse biological activities, coupled with recent advancements in understanding its mechanism of action and pharmacokinetics, position it as a valuable molecule in the quest for novel therapeutics. Future research should focus on addressing the remaining challenges and exploring its full potential in clinical settings.